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Compound of Interest

Compound Name: Einecs 265-486-0

Cat. No.: B13779989

For Researchers, Scientists, and Drug Development Professionals
Introduction

This technical guide provides a comprehensive overview of the physical and chemical
properties of the substance identified by Einecs number 265-486-0, which is chemically known
as hexadecadienyl dihydrogen phosphate. Due to the limited availability of direct experimental
data for this specific compound, this guide also includes information on a closely related and
structurally similar molecule, hexadecyl dihydrogen phosphate, to provide comparative insights.
This document is intended to serve as a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific endeavors.

Chemical Identity

The substance corresponding to Einecs 265-486-0 is hexadecadienyl dihydrogen phosphate.
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Identifier

Value

Einecs Number

265-486-0

Chemical Name

hexadecadienyl dihydrogen phosphate

CAS Number

65122-28-3

Molecular Formula

C16H3104P[1]

Molecular Weight

318.388701 g/mol [1]

Physical and Chemical Properties

Quantitative data for hexadecadienyl dihydrogen phosphate is scarce in publicly available

literature. The following tables summarize the available data for the target compound and its

saturated analogue, hexadecy! dihydrogen phosphate, for comparative purposes.

Table 1: Physical Properties of Hexadecadienyl Dihydrogen Phosphate and Related

Compounds
. Hexadecyl Dihydrogen
Hexadecadienyl
Property ) Phosphate (for
Dihydrogen Phosphate .
comparison)
Melting Point Data not available 71 °C[2]
Boiling Point Data not available 439.8 + 28.0 °C at 760 Torr[2]
Density Data not available 1.013 + 0.06 g/cm3[2]

Refractive Index

Data not available

1.464[2]

Solubility

Insoluble in water.[3] Soluble in

various organic solvents.[3]

Limited solubility at room
temperature.[1] Conversion to
its salt form, such as
potassium cetyl phosphate,

improves water solubility.[1]

Table 2: Chemical and Computational Properties

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b1199986
https://www.benchchem.com/product/b1199986
https://www.bocsci.com/product/hexadecyl-dihydrogen-phosphate-cas-3539-43-3-18598.html
https://www.bocsci.com/product/hexadecyl-dihydrogen-phosphate-cas-3539-43-3-18598.html
https://www.bocsci.com/product/hexadecyl-dihydrogen-phosphate-cas-3539-43-3-18598.html
https://www.bocsci.com/product/hexadecyl-dihydrogen-phosphate-cas-3539-43-3-18598.html
https://scispace.com/pdf/alkyl-phosphates-as-new-substances-for-disinfection-and-2aiqd6foyv.pdf
https://scispace.com/pdf/alkyl-phosphates-as-new-substances-for-disinfection-and-2aiqd6foyv.pdf
https://www.benchchem.com/product/b1199986
https://www.benchchem.com/product/b1199986
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13779989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

. Hexadecyl Dihydrogen
Hexadecadienyl
Property . Phosphate (for
Dihydrogen Phosphate .
comparison)

PSA (Polar Surface Area) 76.57000 66.76 A2
LogP 5.47660 6.02
Acidic pKa Data not available 1.81

Experimental Protocols

Detailed experimental protocols specifically for hexadecadienyl dihydrogen phosphate are not
readily available. However, general methodologies for the synthesis and analysis of long-chain

alkyl phosphates can be adapted.

Synthesis of Long-Chain Alkyl Phosphates

A common method for the synthesis of long-chain alkyl dihydrogen phosphates, such as
hexadecyl dihydrogen phosphate, involves the phosphorylation of the corresponding long-chain
alcohol.[1] This process can be adapted for the synthesis of hexadecadienyl dihydrogen
phosphate from hexadecadienol.

Workflow for the Synthesis of a Long-Chain Alkyl Dihydrogen Phosphate
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A generalized workflow for the synthesis of long-chain alkyl dihydrogen phosphates.

Methodology:

Reaction Setup: The long-chain alcohol (hexadecadienol) is dissolved in an anhydrous
solvent, such as pyridine, under an inert atmosphere (e.g., nitrogen or argon).[1]

» Phosphorylation: A phosphorylating agent, such as phosphorus oxychloride (POCIs), is
added dropwise to the solution, typically at a reduced temperature to control the reaction
rate.[1]

» Reaction Monitoring: The progress of the reaction can be monitored by techniques like Thin
Layer Chromatography (TLC).

o Workup: Once the reaction is complete, it is quenched by the slow addition of water. The
product is then extracted into an organic solvent.

 Purification: The crude product is purified using methods such as column chromatography on
silica gel to yield the pure long-chain alkyl dihydrogen phosphate.[1]

Analytical Characterization
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The characterization of long-chain alkyl phosphates typically involves a combination of
spectroscopic techniques.

Workflow for Analytical Characterization

Analytical Workflow

Purified Product
Mass Spectrometry

NMEHS,LIBegrggopy FTIR Spectroscopy
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Click to download full resolution via product page

A standard workflow for the analytical characterization of alkyl phosphates.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 'H NMR: Provides information about the protons in the alkyl chain.
o 183C NMR: Characterizes the carbon atoms in the molecule.

o 3P NMR: This is a key technique for phosphorus-containing compounds, yielding sharp
signals with a wide chemical shift range, which is characteristic of the phosphate group.[4]

e Mass Spectrometry (MS): Used to determine the molecular weight of the compound and to
study its fragmentation patterns. Electrospray ionization (ESI) is a suitable technique for
analyzing polyphosphates.
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» Fourier-Transform Infrared (FTIR) Spectroscopy: Helps in identifying the functional groups
present in the molecule, such as the P=0, P-O, and O-H bonds of the phosphate group, and
the C-H bonds of the alkyl chain.

Biological and Chemical Activity
General Role of Phosphates in Signhaling

Inorganic phosphate (Pi) is a crucial molecule in numerous biological processes and signaling
pathways.[5] Cellular and whole-organism responses to changes in Pi concentrations involve
adjustments in Pi uptake and alterations in various biochemical processes.[5] While specific
signaling pathways involving hexadecadienyl dinydrogen phosphate have not been
documented, the phosphate moiety is a key functional group in many biological signaling
molecules.

Simplified Phosphate Signaling Cascade
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A generalized representation of a phosphate-sensing signaling pathway.

Potential Applications and Biological Effects of Long-
Chain Alkyl Phosphates

Long-chain alkyl phosphates, due to their amphiphilic nature (possessing both a hydrophilic
phosphate head and a hydrophobic alkyl tail), exhibit surface-active properties.[1] This makes
them useful as emulsifiers and surfactants.[2]

Their interaction with biological membranes is an area of interest. The long alkyl chain can
integrate into lipid bilayers, potentially altering membrane fluidity and permeability. This
property is relevant for applications in drug delivery systems, where such molecules could
facilitate the transport of therapeutic agents across cellular barriers.

Some alkyl phosphates have been investigated for their antimicrobial properties, showing
bactericidal and fungicidal effects.[3]

Conclusion

Hexadecadienyl dihydrogen phosphate (Einecs 265-486-0) is a long-chain unsaturated alkyl
phosphate. While specific experimental data for this compound is limited, its properties and
potential applications can be inferred from the behavior of similar long-chain alkyl phosphates.
Its amphiphilic nature suggests potential uses as a surfactant and in formulations designed to
interact with biological membranes. Further research is required to fully elucidate the specific
physical, chemical, and biological properties of hexadecadienyl dihydrogen phosphate and to
explore its potential in various scientific and industrial applications. This guide provides a
foundational understanding to support such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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